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Compound of Interest

Compound Name: 5-trans U-46619

Cat. No.: B15603584

Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 5-trans U-46619, a stable synthetic analog of the prostaglandin endoperoxide PGH2 and a

potent thromboxane A2 (TP) receptor agonist.[1] Adherence to these procedures is critical for

maintaining a safe laboratory environment and ensuring compliance with hazardous waste

regulations.

Hazard and Precautionary Summary
As 5-trans U-46619 is an analogue of the hazardous compound U-46619, similar precautions

must be taken.[2] The table below summarizes the key hazard and precautionary statements

associated with U-46619.
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Hazard Class Hazard Statement Precautionary Statement

Flammable Liquid
H225: Highly flammable liquid

and vapor

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.

Eye Irritant
H319: Causes serious eye

irritation

P233: Keep container tightly

closed.

STOT SE 3
H336: May cause drowsiness

or dizziness

P240: Ground/bond container

and receiving equipment.

STOT SE 3: Specific Target

Organ Toxicity Single

Exposure Category 3

Personal Protective Equipment (PPE)
Strict personal protective measures are mandatory when handling 5-trans U-46619.[2]

Eye Protection: Chemical safety goggles or a face shield must be worn at all times.[2]

Hand Protection: Use chemical-resistant gloves, such as nitrile. Inspect gloves before use

and change them frequently, especially after direct contact.[2]

Respiratory Protection: A properly fitted respirator is necessary when handling the compound

outside of a certified chemical fume hood or if there is a risk of aerosolization.[2]

Body Protection: Wear a lab coat or a chemical-resistant apron to protect against skin

contact.[2]

Step-by-Step Disposal Protocol
All waste containing 5-trans U-46619 must be treated as hazardous waste.[2] This includes the

chemical itself, empty or partially empty containers, contaminated PPE, and materials used for

spill cleanup.

1. Waste Segregation and Collection:
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Designate a specific, clearly labeled hazardous waste container for all 5-trans U-46619
waste.
Do not mix this waste with other chemical waste streams unless explicitly permitted by your
institution's Environmental Health and Safety (EHS) office.
Collect all contaminated materials, including pipette tips, gloves, bench paper, and empty
vials, in this designated container.

2. Container Management:

Use a container that is chemically compatible with 5-trans U-46619 and its solvent
(commonly methyl acetate).[3][4]
The container must be in good condition, with a tightly sealing lid to prevent leaks or vapor
release.[2]
Label the container clearly with "Hazardous Waste," the full chemical name "5-trans U-
46619," and any other information required by your institution.

3. Storage of Waste:

Store the sealed hazardous waste container in a designated, well-ventilated, and secure
area, away from heat, sparks, and open flames.[2]
The storage location should be a flammable-liquids-rated cabinet if the compound is in a
flammable solvent.[2]

4. Arranging for Disposal:

Crucially, you must contact your institution's Environmental Health and Safety (EHS) office to
arrange for the pickup and disposal of the hazardous waste.[2]
Follow their specific procedures and documentation requirements for waste disposal.
Disposal must be conducted in accordance with all local, state, and federal regulations.[2]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is required to ensure safety.

Evacuate: Immediately evacuate the affected area.[2]

Secure the Area: Prevent entry and ensure the area is well-ventilated.
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Wear PPE: Before cleanup, don the appropriate personal protective equipment, including

respiratory protection.[2]

Absorb the Spill: Cover the spill with an inert, non-combustible absorbent material such as

sand or vermiculite.[2]

Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it

into a sealed, labeled container for hazardous waste disposal.[2]

Decontaminate: Ventilate the area and thoroughly wash the spill site after the material has

been removed.[2]

Dispose: Treat all cleanup materials as hazardous waste and dispose of them according to

the protocol outlined above.[2]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for the proper handling and disposal of 5-
trans U-46619.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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